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Compound of Interest

Compound Name: Capraminopropionic acid

Cat. No.: B15091893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Capraminopropionic acid, more systematically known as N-dodecyl-β-alanine or

lauraminopropionic acid, is an amphoteric surfactant belonging to the alkyl amino acid class. Its

unique molecular structure, featuring a hydrophobic dodecyl tail and a hydrophilic head with

both a carboxylic acid and a secondary amine group, imparts a pH-dependent charge behavior.

This allows it to act as a cationic, anionic, or zwitterionic surfactant, making it a versatile

ingredient in a wide range of applications, particularly in the cosmetic and personal care

industries. Its mildness, good foaming properties, and compatibility with other surfactant types

have driven its use in formulations where gentle yet effective cleansing is required.[1][2]

This technical guide provides a comprehensive overview of the synthesis, physicochemical

properties, and performance characteristics of N-dodecyl-β-alanine, along with detailed

experimental protocols for its analysis and evaluation.

Chemical Structure and Identification
Chemical Name: 3-(dodecylamino)propanoic acid[2]

INCI Name: Lauraminopropionic Acid[1]
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CAS Number: 1462-54-0[1][2][3][4][5][6][7][8][9][10][11][12]

Molecular Formula: C₁₅H₃₁NO₂[1][2][4][5][6][8][9][10][12]

Molecular Weight: 257.41 g/mol [2][4][5][8][9][10]

Physicochemical Properties
N-dodecyl-β-alanine exhibits properties characteristic of amphoteric surfactants, with its

behavior being highly dependent on the pH of the surrounding medium.

Property Value Reference

Appearance
Light-colored or colorless

transparent liquid
[3]

Solubility

Easily soluble in water and

ethanol under strong acid and

strong alkali conditions.

Estimated solubility in water at

25°C is 5.583 mg/L.

[1][3]

Isoelectric Point (pI) Approximately 4 [3]

LogP (o/w) 4.36250 (calculated) [5]

Boiling Point 379.1 °C at 760 mmHg [5]

Flash Point 183.1 °C [5]

Density 0.92 g/cm³ [5]

Note: Some of the physicochemical properties listed are estimated or calculated and may not

represent experimentally determined values.

Synthesis
A common method for the synthesis of N-alkyl-β-alanines involves the Michael addition of a

primary amine to an acrylic acid derivative.[3][7]
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General Synthesis Pathway
The synthesis of N-dodecyl-β-alanine can be achieved by the reaction of dodecylamine with

methyl acrylate, followed by hydrolysis of the resulting ester.[3]

Michael Addition Saponification

Dodecylamine

Methyl 3-(dodecylamino)propanoate

Methyl Acrylate

N-dodecyl-β-alanine
Hydrolysis

NaOH / H₂OHeat

Prepare Surfactant Solutions of Varying Concentrations

Measure Surface Tension (Wilhelmy Plate Method)

Plot Surface Tension vs. log(Concentration)

Identify Breakpoint in the Curve

Determine Critical Micelle Concentration (CMC)

Sample Preparation (Dissolution in Mobile Phase) Injection onto RP-HPLC Column Separation based on Polarity Detection (e.g., UV, ELSD, or Mass Spec) Data Analysis (Quantification and Identification)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5922152.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15091893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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